4-(Dibenzylamino)butan-2-one;hydrochloride

• IUPAC Name: 4-(dibenzylamino)butan-2-one;hydrochloride
• InChI: InChI=1S/C18H21NO.ClH/c1-16(20)12-13-19(14-17-8-4-2-5-9-17)15-18-10-6-3-7-11-18;/h2-11H,12-15H2,1H3;1H
• InChI Key: SMPQTDGMOSEJDO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCN(CC1=CC=CC=C1)CC2=CC=CC=C2.Cl
• Molecular Formula: C18H22ClNO
• Molecular Weight: 303.8 g/mol

Description

4-(Dibenzylamino)butan-2-one;hydrochloride is a chemical compound that belongs to the class of ketones. It has gained significant attention in the scientific community due to its potential therapeutic and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Dibenzylamino)butan-2-one;hydrochloride typically involves the condensation of benzylamine with 2-butanone. This reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction conditions often include the use of a suitable solvent and a catalyst to facilitate the reaction .

Industrial Production Methods

In industrial settings, the production of 4-(Dibenzylamino)butan-2-one;hydrochloride involves large-scale synthesis using optimized reaction conditions. The process may include steps such as purification and crystallization to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

4-(Dibenzylamino)butan-2-one;hydrochloride undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and the use of solvents to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or an aldehyde, while reduction may produce an alcohol. Substitution reactions can result in the formation of various substituted derivatives of the compound.

Scientific Research Applications

4-(Dibenzylamino)butan-2-one;hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound has been studied for its potential biological properties, including anti-inflammatory, anti-cancer, and anti-bacterial effects in vitro.

Medicine: It is being investigated for its potential therapeutic applications, particularly in the treatment of certain diseases.

Industry: The compound is used in the flavor and fragrance industry to synthesize compounds that mimic natural flavors and scents

Mechanism of Action

The mechanism of action of 4-(Dibenzylamino)butan-2-one;hydrochloride involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. This can lead to various biological effects, such as anti-inflammatory or anti-cancer activity .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 4-(Dibenzylamino)butan-2-one;hydrochloride include:

• 4-(Dibenzylamino)butan-2-one
• 4-(Dibenzylamino)butan-2-ol
• 4-(Dibenzylamino)butan-2-amine.

Uniqueness

Its ability to undergo various chemical reactions and its wide range of scientific research applications make it a valuable compound in both academic and industrial settings.